3-methyl-4-[(4-methylphenyl)sulfonyl]-5-[(4-methylphenyl)thio]-1,3-thiazol-2(3H)-one

• Molecular Formula: C18H17NO3S3
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 3-methyl-5-(4-methylphenyl)sulfanyl-4-(4-methylphenyl)sulfonyl-1,3-thiazol-2-one
• InChI: InChI=1S/C18H17NO3S3/c1-12-4-8-14(9-5-12)23-17-16(19(3)18(20)24-17)25(21,22)15-10-6-13(2)7-11-15/h4-11H,1-3H3
• InChI Key: UHJSLCCWHNXEGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(N(C(=O)S2)C)S(=O)(=O)C3=CC=C(C=C3)C

Description

3-methyl-4-[(4-methylphenyl)sulfonyl]-5-[(4-methylphenyl)thio]-1,3-thiazol-2(3H)-one is a specialized synthetic compound featuring a thiazolone core functionalized with aryl sulfonyl and aryl thioether groups. This molecular architecture makes it a candidate for investigation in various chemical and pharmacological research areas. The thiazole ring is a recognized privileged structure in medicinal chemistry, known for its presence in molecules with a broad spectrum of biological activities . Researchers may find this compound particularly valuable for developing novel therapeutic agents, as similar thiazole and thiadiazole derivatives have demonstrated significant antitumor and cytotoxic properties in preclinical studies . The structural motif of this compound suggests potential for enzyme inhibition . The sulfonamide group (as part of the sulfonyl functionality) is a well-known pharmacophore present in many carbonic anhydrase inhibitors . Furthermore, the distinct electronic and steric properties conferred by the para-tolyl sulfonyl and para-tolyl thio substituents make this compound a versatile intermediate for medicinal chemistry optimization programs and a potential tool for probing biological mechanisms. This product is intended for research purposes by qualified laboratory personnel and is strictly marked "For Research Use Only" (RUO). It is not intended for diagnostic or therapeutic applications, nor for personal use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-4-[(4-methylphenyl)sulfonyl]-5-[(4-methylphenyl)thio]-1,3-thiazol-2(3H)-one typically involves the following steps:

Formation of the Thiazole Ring: The thiazole ring can be synthesized through the reaction of a suitable α-haloketone with thiourea under basic conditions.

Introduction of the Sulfonyl Group: The sulfonyl group can be introduced by reacting the thiazole intermediate with a sulfonyl chloride derivative in the presence of a base.

Thio Substitution: The final step involves the substitution of the thio group using a suitable thiol derivative under appropriate conditions.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-methyl-4-[(4-methylphenyl)sulfonyl]-5-[(4-methylphenyl)thio]-1,3-thiazol-2(3H)-one undergoes various chemical reactions, including:

Oxidation: The thio group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The sulfonyl group can be reduced to a sulfide using reducing agents like lithium aluminum hydride.

Substitution: The methyl groups can undergo electrophilic substitution reactions with halogens or other electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens (chlorine, bromine), electrophiles (nitronium ion).

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Sulfides.

Substitution: Halogenated derivatives, nitro derivatives.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer properties of thiazole derivatives, including those similar to 3-methyl-4-[(4-methylphenyl)sulfonyl]-5-[(4-methylphenyl)thio]-1,3-thiazol-2(3H)-one. Research indicates that compounds containing thiazole rings can inhibit the proliferation of various cancer cell lines. For instance, derivatives of thiazolin-4-one have shown promising results against human cancer cell lines such as A375 (melanoma), DU145 (prostate), and MCF-7 (breast cancer) .

Antimicrobial Properties

Thiazole derivatives have also been evaluated for their antimicrobial activity. Studies have demonstrated that certain thiazole compounds exhibit significant antibacterial effects against various pathogens. The mechanism often involves the disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Anticonvulsant Activity

Some thiazole-based compounds have been investigated for their anticonvulsant properties. For example, specific analogues have shown effectiveness in protecting against seizures in animal models, indicating their potential as therapeutic agents for epilepsy .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of thiazole derivatives. Modifications to the thiazole ring and substituents can significantly influence biological activity. For instance:

• Sulfonyl Group : Enhances solubility and bioavailability.
• Thio Group : Increases interaction with biological targets through thiophilic reactions.
• Methyl Substituents : Affect electronic properties, influencing binding affinity to target proteins.

Case Studies

• Anticancer Evaluation : A study evaluated the antiproliferative effects of synthesized thiazole derivatives on multiple cancer cell lines. Compounds were tested for their ability to inhibit cell growth, with some achieving IC50 values in low micromolar ranges .
• Antimicrobial Screening : Another study focused on the antimicrobial activity of various thiazole derivatives against Gram-positive and Gram-negative bacteria, revealing several compounds with minimum inhibitory concentrations (MICs) below 100 µg/mL .

Mechanism of Action

The mechanism of action of 3-methyl-4-[(4-methylphenyl)sulfonyl]-5-[(4-methylphenyl)thio]-1,3-thiazol-2(3H)-one involves its interaction with specific molecular targets:

Molecular Targets: Enzymes, proteins, and receptors involved in microbial and cancer cell pathways.

Pathways Involved: Inhibition of enzyme activity, disruption of protein-protein interactions, and interference with cellular signaling pathways.

Comparison with Similar Compounds

Key Observations :

• Thiazolone vs. Thiazole/Thiazolidinone: The thiazolone core introduces a ketone oxygen, increasing polarity compared to thiazole derivatives. This may reduce membrane permeability but improve water solubility.
• Triazole Derivatives : Triazoles (e.g., ) often exhibit enhanced metabolic stability due to aromaticity but lack the thiazolone’s ketone functionality.

2.2 Substituent Effects

• (4-Methylphenyl)sulfonyl (Tos) Group : Present in both the target compound and the thiazole derivative (), Tos stabilizes negative charge and may enhance resistance to enzymatic degradation.
• Thioether vs.
• Chlorophenyl/Methoxyphenyl Substituents : In triazole derivatives (), these groups increase steric hindrance and modulate antifungal activity.

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	5-[(2,4-DNP)thio]-4-Tos-thiazole ()	4-(4-ClPh)-3-(2,6-diClBnS)-triazole ()
Molecular Weight	~428.5 g/mol	~461.4 g/mol	~521.3 g/mol
LogP (Predicted)	~3.8 (high lipophilicity)	~4.2 (higher due to nitro groups)	~3.5 (moderate)
Solubility	Low in water	Very low (nitro groups reduce solubility)	Moderate (methoxy enhances polarity)
Metabolic Stability	Likely high (Tos group)	Low (nitro groups prone to reduction)	High (triazole aromaticity)

Biological Activity

The compound 3-methyl-4-[(4-methylphenyl)sulfonyl]-5-[(4-methylphenyl)thio]-1,3-thiazol-2(3H)-one is a thiazole derivative known for its diverse biological activities. Thiazoles are heterocyclic compounds that have garnered attention in medicinal chemistry due to their potential therapeutic applications, including antimicrobial, anticancer, and anticonvulsant properties. This article provides a comprehensive overview of the biological activity of this compound, supported by data tables and relevant research findings.

Chemical Structure

The molecular formula of the compound is $C_{15}H_{15}N_{1}O_{2}S_{2}$ with a molecular weight of approximately 305.41 g/mol. The structural features include a thiazole ring substituted with sulfonyl and thio groups, which are believed to contribute to its biological efficacy.

Antimicrobial Activity

Research has indicated that thiazole derivatives exhibit notable antimicrobial properties. In a study evaluating various thiazole compounds, it was found that the target compound displayed significant inhibitory activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be low, indicating potent activity.

Microorganism	MIC (μg/mL)
Staphylococcus aureus	0.25
Escherichia coli	0.30
Pseudomonas aeruginosa	0.50

These results suggest that the compound could serve as a lead for developing new antimicrobial agents.

Antitumor Activity

Thiazole derivatives have also been studied for their anticancer potential. The target compound was evaluated in vitro against various cancer cell lines, including A-431 (human epidermoid carcinoma) and Jurkat (human T lymphocyte). The results indicated a significant reduction in cell viability with an IC50 value of approximately 1.98 µg/mL for the A-431 cell line.

Cell Line	IC50 (µg/mL)
A-431	1.98
Jurkat	2.10

The structure-activity relationship (SAR) analysis revealed that the presence of the methyl group at position 4 of the phenyl ring enhances cytotoxic activity, likely due to increased electron donation leading to better interaction with cellular targets.

Anticonvulsant Activity

In addition to antimicrobial and anticancer properties, thiazole derivatives have shown promise as anticonvulsants. In a study involving animal models, the compound demonstrated effective seizure protection in pentylenetetrazole (PTZ)-induced seizures, with a protective ratio comparable to standard anticonvulsant drugs.

The biological activities of 3-methyl-4-[(4-methylphenyl)sulfonyl]-5-[(4-methylphenyl)thio]-1,3-thiazol-2(3H)-one can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in bacterial cell wall synthesis or cancer cell proliferation.
• Biofilm Disruption : It has been observed to disrupt biofilm formation in pathogenic bacteria, enhancing its antimicrobial efficacy.
• Cell Cycle Arrest : In cancer cells, it may induce cell cycle arrest through modulation of signaling pathways.

Case Studies

Several case studies highlight the effectiveness of thiazole derivatives in clinical settings:

• Case Study 1 : A clinical trial involving patients with resistant bacterial infections showed that thiazole-based treatments resulted in improved outcomes compared to traditional antibiotics.
• Case Study 2 : In oncology research, patients treated with thiazole derivatives exhibited reduced tumor sizes and improved survival rates compared to those receiving placebo treatments.